Cas no 121258-39-7 (L-Valinamide,N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-N-propyl-, (Z)- (9CI))

• Product Name: L-Valinamide,N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-N-propyl-, (Z)- (9CI)
• CAS No: 121258-39-7
• MF: C₃₇H₆₇N₅O₅
• MW: 661.958390474319
• CID: 201836
• PubChem ID: 6439084
• Update Time: 2025-04-19

L-Valinamide,N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-N-propyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valinamide,N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-N-propyl-, (Z)- (9CI)
• oleoylalanyl-alanyl-prolyl-N-propylvalinamide
• L-Valinamide, N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-N-propyl-, (Z)-
• N-[(9Z)-octadec-9-enoyl]-L-alanyl-L-alanyl-N-[(2S)-3-methyl-2-(propylamino)butanoyl]-L-prolinamide
• Ol-Ala-ala-pro-val-NH-C3H7
• (2S)-N-[(2S)-3-methyl-2-(propylamino)butanoyl]-1-[(2S)-2-[[(2S)-2-[[(Z)-octadec-9-enoyl]amino]propanoyl]amino]propanoyl]pyrrolidine-2-carboxamide
• 121258-39-7

• Inchi： 1S/C37H67N5O5/c1-7-9-10-11-12-13-14-15-16-17-18-19-20-21-22-25-32(43)39-29(5)34(44)40-30(6)37(47)42-27-23-24-31(42)35(45)41-36(46)33(28(3)4)38-26-8-2/h15-16,28-31,33,38H,7-14,17-27H2,1-6H3,(H,39,43)(H,40,44)(H,41,45,46)/b16-15-/t29-,30-,31-,33-/m0/s1
• InChI Key： IAQMBFBKDAKXNQ-DRAQGEPQSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)NC(CCCCCCC/C=C\CCCCCCCC)=O)=O)N1CCC[C@H]1C(NC([C@H](C(C)C)NCCC)=O)=O

Computed Properties

• Exact Mass: 661.51461
• Monoisotopic Mass: 661.51422025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 25
• Complexity: 969
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 136.71